Cas no 767342-28-9 (3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-)
767342-28-9 structure
Product Name:3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
CAS No:767342-28-9
MF:C12H9BrF2N2
MW:299.114068746567
CID:537307
PubChem ID:57750235
Update Time:2025-04-19
3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-
- 5-bromo-N-[(3,4-difluorophenyl)methyl]pyridin-3-amine
- DTXSID40727825
- 767342-28-9
- SCHEMBL4148520
-
- Inchi: 1S/C12H9BrF2N2/c13-9-4-10(7-16-6-9)17-5-8-1-2-11(14)12(15)3-8/h1-4,6-7,17H,5H2
- InChI Key: GQQSVEWVESFIBK-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)NCC1C=CC(=C(C=1)F)F
Computed Properties
- Exact Mass: 297.99177
- Monoisotopic Mass: 297.99172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
767342-28-9 (3-Pyridinamine, 5-bromo-N-[(3,4-difluorophenyl)methyl]-) Related Products
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